1-[(4-Chlorophenyl)phenylmethyl]piperazine-d8
1-[(4-Chlorophenyl)phenylmethyl]piperazine-d8
Brand Name:
Vulcanchem
CAS No.:
1189925-23-2
VCID:
VC0022348
InChI:
InChI=1S/C17H19ClN2/c18-16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)20-12-10-19-11-13-20/h1-9,17,19H,10-13H2/i10D2,11D2,12D2,13D2
SMILES:
C1CN(CCN1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C17H19ClN2
Molecular Weight:
294.852
1-[(4-Chlorophenyl)phenylmethyl]piperazine-d8
CAS No.: 1189925-23-2
Reference Standards
VCID: VC0022348
Molecular Formula: C17H19ClN2
Molecular Weight: 294.852
![1-[(4-Chlorophenyl)phenylmethyl]piperazine-d8 - 1189925-23-2](/images/no_structure.jpg)
| CAS No. | 1189925-23-2 |
|---|---|
| Product Name | 1-[(4-Chlorophenyl)phenylmethyl]piperazine-d8 |
| Molecular Formula | C17H19ClN2 |
| Molecular Weight | 294.852 |
| IUPAC Name | 1-[(4-chlorophenyl)-phenylmethyl]-2,2,3,3,5,5,6,6-octadeuteriopiperazine |
| Standard InChI | InChI=1S/C17H19ClN2/c18-16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)20-12-10-19-11-13-20/h1-9,17,19H,10-13H2/i10D2,11D2,12D2,13D2 |
| Standard InChIKey | UZKBSZSTDQSMDR-BGKXKQMNSA-N |
| SMILES | C1CN(CCN1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Synonyms | 1-(p-Chloro-α-phenylbenzyl)-piperazine-d8; 4-(4-Chlorobenzhydryl)piperazine-d8; _x000B_N-(4-Chlorobenzhydryl)piperazine-d8; Norchlorcyclizine-d8; NSC 86164-d8; |
| PubChem Compound | 46780996 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume